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Compound of Interest

Compound Name: 1-Acetylpiperidin-2-one

Cat. No.: B1279752

An In-depth Technical Guide to 1-
Acetylpiperidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of 1-Acetylpiperidin-2-one (also known as N-Acetyl-
2-piperidone). Due to the prevalence of information on its isomers, this document serves to
clarify the specific characteristics of the 2-one isomer. It includes a detailed experimental
protocol for its synthesis via the acetylation of 2-piperidone, alongside a compilation of its
known quantitative data and a visual representation of its molecular structure. This guide is
intended to be a critical resource for researchers in organic synthesis, medicinal chemistry, and
drug development.

Introduction

1-Acetylpiperidin-2-one is a derivative of piperidine, a common scaffold in many
pharmaceuticals. The introduction of an acetyl group at the nitrogen and a carbonyl group at
the 2-position of the piperidine ring results in a lactam with specific chemical properties that
make it a valuable intermediate in organic synthesis. Understanding its precise molecular
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structure and properties is crucial for its effective utilization in the development of novel
chemical entities.

Molecular Structure and Formula

The chemical formula for 1-Acetylpiperidin-2-one is C7H11NOz. The molecule consists of a
six-membered piperidine ring with an acetyl group attached to the nitrogen atom and a
carbonyl group at the second carbon atom of the ring.

Molecular Structure Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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